2-ethyl-N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}butanamide

• IUPAC Name: 2-ethyl-N-[[1-(4-fluorophenyl)tetrazol-5-yl]methyl]butanamide
• InChI: InChI=1S/C14H18FN5O/c1-3-10(4-2)14(21)16-9-13-17-18-19-20(13)12-7-5-11(15)6-8-12/h5-8,10H,3-4,9H2,1-2H3,(H,16,21)
• InChI Key: STJTXTANKOKLMJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NCC1=NN=NN1C2=CC=C(C=C2)F
• Molecular Formula: C14H18FN5O
• Molecular Weight: 291.32 g/mol

Description

2-ethyl-N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}butanamide, also known as 2E-N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}butanamide, is a novel chemical compound with potential applications in the scientific research field. It is a derivative of the parent compound, butanamide, and contains a fluorophenyl group and a tetrazole ring. This compound has a wide range of potential applications, including as a synthetic intermediate, a catalyst, and a drug.

Mechanism of Action

The mechanism of action of 2-ethyl-N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}butanamide{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}butanamide is not yet fully understood. However, it is believed that the tetrazole ring of the compound binds to the active site of the enzyme, blocking its activity. The fluorophenyl group may also interact with the enzyme, further inhibiting its activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-ethyl-N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}butanamide{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}butanamide are not yet fully understood. However, studies suggest that the compound can inhibit the activity of enzymes involved in the metabolism of drugs and other compounds. In addition, the compound has been shown to have anti-inflammatory and anti-cancer effects in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 2-ethyl-N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}butanamide{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}butanamide in laboratory experiments include its high efficiency and mild reaction conditions, its wide range of potential applications, and its ability to inhibit the activity of enzymes. However, the compound is highly reactive and can be toxic, so it should be handled with care in the laboratory.

Future Directions

Future research on 2-ethyl-N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}butanamide{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}butanamide should focus on understanding its mechanism of action, exploring its potential applications, and optimizing its synthesis method. In addition, further studies should be conducted to investigate its biochemical and physiological effects, as well as its potential toxicity. Finally, further research should be conducted to explore the potential of using the compound as a drug or a therapeutic agent.

Synthesis Methods

2-ethyl-N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}butanamide{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}butanamide can be synthesized using a two-step synthesis method. The first step involves the reaction of an acid chloride with an amine to form an amide. The second step involves the reaction of the amide with a fluorophenyl-tetrazole reagent to form the desired product. The reaction conditions are mild and the reaction is highly efficient.

Scientific Research Applications

2-ethyl-N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}butanamide{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}butanamide has potential applications in the scientific research field. It can be used as a synthetic intermediate in the synthesis of other compounds, as a catalyst in organic synthesis, and as a drug in drug development. It has also been used in the study of enzyme inhibition and enzyme regulation.